Cas no 2229495-27-4 (3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229495-27-4
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 5604829
• PubChem ID: 165666955
• Update Time: 2025-07-09

3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-2002280
• 2229495-27-4
• 3-[1-(aminomethyl)cyclobutyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C11H21NO2S/c1-10(2)9(4-7-15(10,13)14)11(8-12)5-3-6-11/h9H,3-8,12H2,1-2H3
• InChI Key： MEICOSISVLNMDO-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1(CN)CCC1)(=O)=O

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229495-27-4)

3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione is a structurally unique compound characterized by its cyclobutyl core substituted with an aminomethyl group and a dimethyl group at the 2-position. The presence of a thiolane ring system and a dione moiety makes this molecule of significant interest in the field of medicinal chemistry and chemical biology. With the CAS number 2229495-27-4, this compound has garnered attention for its potential applications in drug discovery and synthetic chemistry.

The molecular framework of 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione exhibits a high degree of steric hindrance due to the cyclobutyl ring and the dimethyl substituents. This steric environment can influence the compound's reactivity and interactions with biological targets. The aminomethyl group provides a site for further functionalization, making it a versatile building block for the synthesis of more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Studies suggest that the thiolane ring system may enhance the metabolic stability of drug candidates, which is a critical factor in drug design. The dione moiety could also contribute to hydrogen bonding interactions, which are essential for binding to biological receptors.

In the realm of drug discovery, 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione has been explored as a potential scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for targeting enzymes and receptors involved in various diseases. For instance, preliminary computational studies have indicated that this compound may interact with enzymes involved in inflammation and oxidative stress pathways.

The synthesis of 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione presents both challenges and opportunities. The cyclobutyl ring requires careful handling to maintain its integrity during synthetic transformations. However, modern synthetic methodologies have improved the efficiency of constructing such rings, making it more feasible to produce this compound on a larger scale.

One of the most intriguing aspects of this molecule is its potential role in bioconjugation chemistry. The aminomethyl group can be readily modified via amide bond formation or click chemistry reactions, allowing for the creation of conjugates with therapeutic or diagnostic applications. Such bioconjugates could be used in targeted drug delivery systems or as probes for imaging biological processes.

Recent research has also highlighted the importance of stereochemistry in determining the biological activity of molecules like 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione. The thiolane ring system exists in two enantiomeric forms, which can exhibit different biological profiles. Chiral resolution techniques are being employed to isolate and study these enantiomers separately, providing insights into their respective pharmacological properties.

The dione moiety in 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione has been shown to participate in redox reactions, which could be exploited for developing prodrugs or reactive species that selectively target diseased cells. This redox activity makes it an interesting candidate for applications in cancer therapy or antimicrobial treatments.

As computational methods continue to evolve, virtual screening techniques are being used to identify potential binding partners for 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione. These studies have revealed several promising targets across different therapeutic areas, including oncology and neurodegenerative diseases. Such findings underscore the compound's potential as a lead molecule in drug discovery efforts.

The synthesis and characterization of analogs derived from 3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione are ongoing areas of research. By modifying various functional groups within the molecule, researchers aim to optimize its pharmacological properties while maintaining its structural integrity. These efforts are crucial for identifying more effective and selective therapeutic agents.

In conclusion,3 - ¹ ( ( amino methyl ) ) cyclo butyl - ² , ² - dim ethyl - ¹λ⁶ - thi ol ane - ¹ , ¹ - dione ( CAS no . ²229495 - 27 - ⁴ ) represents a fascinating compound with diverse applications in medicinal chemistry and chemical biology . Its unique structural features , coupled with recent advancements in synthetic and computational methods , make it a promising candidate for further exploration . As research continues , this molecule is likely to play an increasingly important role in the development of novel therapeutic agents .